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Synthesis, Reactivity, and Application as a
Bifunctional Scaffold
Executive Summary

2,5-Diiodoaniline is a critical halogenated aromatic intermediate characterized by its specific
para-iodine substitution pattern relative to the amine functionality (when viewed from the
perspective of the carbon skeleton, the iodines are at positions 2 and 5). Unlike its more
common isomer, 2,4-diiodoaniline (CAS: 533-70-0), the 2,5-isomer offers a unique geometry for
linear polymerization and molecular wire synthesis. This guide details the validated synthesis,
physicochemical profile, and strategic applications of 2,5-diiodoaniline in materials science
and pharmaceutical chemistry.[1]

PART 1: Chemical Identity & Physicochemical Profile[2]

Core Identity: The regiochemistry of 2,5-diiodoaniline is defined by the placement of iodine
atoms at the ortho and meta positions relative to the amino group, but geometrically para to
each other on the benzene ring (positions 2 and 5). This structural motif is essential for
synthesizing linear, conjugated systems via Pd-catalyzed cross-coupling.[1]
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Property Data Note

Chemical Name 2,5-Diiodoaniline IUPAC

Distinct from 2,4-isomer (533-

CAS Number 64085-53-6
70-0)
Molecular Formula CeHsl2N
Molecular Weight 344.92 g/mol
Appearance Off-white to light brown solid Light sensitive
Solubility DMSO, DMF, Chloroform Insoluble in water
~85-88 °C
Melting Point (Predicted/Experimental var.) Verification required per batch
[1]
Key Functionality Bifunctional Electrophile (C-I) Nucleophile (NH-2)

PART 2: Synthetic Routes & Optimization

The Regioselectivity Challenge: Direct iodination of aniline typically yields 2,4-diiodoaniline or
2,4,6-triiodoaniline due to the strong ortho/para directing effect of the amine. To achieve the
2,5-substitution pattern exclusively, an indirect route starting from 1,4-diiodobenzene is
required.

Validated Protocol: Nitration-Reduction Sequence

Step 1: Nitration of 1,4-Diiodobenzene
e Precursor: 1,4-Diiodobenzene (CAS: 624-38-4).[1]
o Reagents: Concentrated Nitric Acid (HNOs), Concentrated Sulfuric Acid (H2S0a4).[1]

e Mechanism: Electrophilic aromatic substitution.[1] The iodine atoms direct the nitro group
ortho to themselves.[1] Since the molecule is symmetric, substitution at any open position
yields the same product: 1,4-diiodo-2-nitrobenzene.

Step 2: Selective Reduction
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 Intermediate: 1,4-Diiodo-2-nitrobenzene.[1]
e Reagents: Tin(ll) Chloride (SnCl2) in Ethanol/HCI or Iron powder (Fe) in Acetic Acid.[1]

e Mechanism: Chemoselective reduction of the nitro group to an amine without dehalogenation
(loss of iodine).[1]

Experimental Workflow (Self-Validating):

o Nitration:

[e]

Dissolve 1,4-diiodobenzene in conc. H2SOa4 at 0°C.[1]

o

Dropwise add conc.[1] HNOs while maintaining temp <10°C (Exothermic).[1]

[¢]

Validation Point: Monitor TLC (Hexane/EtOAc 9:1). Starting material (Rf ~0.8) should
disappear; Nitro product (Rf ~0.[1]5) appears.[1][2][3]

[¢]

Quench over ice, filter yellow precipitate.[1]

¢ Reduction:

[e]

Suspend the nitro intermediate in Ethanol.[1] Add SnCl2:2H20 (5 equiv).[1]

o

Reflux for 2-4 hours.[1]

[¢]

Validation Point: Solution turns from yellow suspension to clear/colorless.[1]

[e]

Neutralize with NaOH (aq) to pH 8-9.[1] Extract with Ethyl Acetate.[1]

[e]

Crucial Step: Avoid prolonged exposure to light during workup to prevent iodine photolysis.

[1]

lectrophilic Subst. N ield > emoselective Re« Reduction Avoid D w| 2.5-Diic ili
(Symmetric) (Yellow Solid) (SnCI2/EtOH or Fe/AcOH) = (Target)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
http://www.orgsyn.org/demo.aspx?prep=CV2P0347
https://www.rsc.org/suppdata/c6/dt/c6dt00470a/c6dt00470a1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Diiodoaniline
https://www.benchchem.com/product/b1603741/docs?utm_src=pdf-body-img#technical-whitepaper-2-5-diiodoaniline-cas-64085-53-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 1: Synthetic pathway for 2,5-Diiodoaniline ensuring correct regiochemistry.

PART 3: Reactivity & Functionalization

The value of 2,5-diiodoaniline lies in its orthogonal reactivity.[1] It possesses two iodine
"handles" for cross-coupling and an amine group for condensation or polymerization.[1]

1. Palladium-Catalyzed Cross-Coupling (C-C Bond Formation)[1]
e Suzuki-Miyaura: Coupling with aryl boronic acids.[1]
e Sonogashira: Coupling with terminal alkynes.

 Significance: The 2,5-positioning allows for the growth of linear conjugated chains (molecular
wires), whereas 2,4-substitution leads to kinked or bent structures.

2. Condensation Reactions (Imine Formation)[1]

e The amine group can react with aldehydes to form Schiff bases, often used to create ligands
for metal coordination or precursors for Covalent Organic Frameworks (COFs).[1]
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Figure 2: Divergent synthesis map highlighting the utility of the 2,5-substitution pattern.
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PART 4: Applications in Drug Discovery & Materials
1. Materials Science: Conducting Polymers

2,5-Diiodoaniline serves as a monomer for Polyaniline (PANI) derivatives.[1] By polymerizing
through the iodine sites (via dehalogenative polycondensation) rather than the oxidative amine
coupling, researchers can synthesize well-defined, regioregular poly(2,5-aniline) derivatives.

o Benefit: Enhanced solubility and conductivity compared to standard PANI.[1]

o Use Case: Organic Field Effect Transistors (OFETs) and electrochromic devices.

2. Pharmaceutical Scaffolds

While less common as a direct API, the 2,5-diiodoaniline motif is a high-value intermediate for:

o Radiolabeling: lodine isotopes (

) can be introduced for SPECT imaging agents.[1]

o Heterocycle Synthesis: Cyclization reactions involving the amine and adjacent iodine
(position 2) yield indole or benzimidazole derivatives, which are privileged structures in
kinase inhibitors.[1]

PART 5: Safety & Handling (SDS Summary)

Hazard Classification:
» Acute Toxicity: Toxic if swallowed, inhaled, or in contact with skin.[1][4]

o Specific Target Organ Toxicity: May cause damage to blood (Methemoglobinemia) and liver.

[1]
o Environmental: Very toxic to aquatic life with long-lasting effects.[1][4][5]
Handling Protocol:

e PPE: Double nitrile gloves, lab coat, and safety goggles.[1]
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o Containment: Always handle inside a fume hood. Avoid dust formation.[1][4][6][7]

» Storage: Store in amber vials under inert gas (Argon/Nitrogen) at 2-8°C. Light sensitive—
degradation leads to iodine release (purple discoloration).
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e Chemical Identity & CAS Verification
o Source: ChemicalBook & PubChem Databases.[1]
o Data: CAS 64085-53-6 (2,5-Diiodoaniline) vs. CAS 533-70-0 (2,4-Diiodoaniline).[1]
o Link:[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Whitepaper: 2,5-Diiodoaniline [CAS: 64085-
53-6]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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